Cas no 893727-50-9 (5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione)

5,5-Dimethyl-2-[2-(4-methylphenyl)-2-oxoethyl]cyclohexane-1,3-dione is a cyclic diketone derivative with a substituted phenyl ketone side chain. This compound exhibits structural features that make it valuable in organic synthesis, particularly as an intermediate in the preparation of more complex molecules. Its cyclohexane-1,3-dione core provides reactivity for condensation and alkylation reactions, while the 4-methylphenyl ketone moiety enhances its utility in cross-coupling or further functionalization. The presence of geminal dimethyl groups at the 5-position contributes to steric stability, potentially improving selectivity in synthetic applications. This compound may also serve as a precursor for biologically active molecules, given the pharmacophoric relevance of its structural motifs. Its defined molecular architecture allows for precise modifications in target-oriented synthesis.
5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione structure
893727-50-9 structure
Product Name:5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione
CAS No:893727-50-9
MF:C17H20O3
MW:272.338905334473
CID:4673283
PubChem ID:16637148
Update Time:2025-05-20

5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5,5-dimethyl-2-[2-(4-methylphenyl)-2-oxoethyl]-
    • 5,5-Dimethyl-2-[2-(4-methylphenyl)-2-oxoethyl]cyclohexane-1,3-dione
    • 5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione
    • Inchi: 1S/C17H20O3/c1-11-4-6-12(7-5-11)14(18)8-13-15(19)9-17(2,3)10-16(13)20/h4-7,13H,8-10H2,1-3H3
    • InChI Key: IGQXCNOHYWKSRS-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(C)(C)CC(=O)C1CC(C1=CC=C(C)C=C1)=O

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 433.9±30.0 °C at 760 mmHg
  • Flash Point: 187.1±19.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione Pricemore >>

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Additional information on 5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione

Introduction to 5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione (CAS No. 893727-50-9) and Its Emerging Applications in Chemical Biology

The compound 5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione, identified by the CAS number 893727-50-9, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This tricyclic dione derivative exhibits a unique structural framework that has garnered attention for its structural complexity and potential biological activities. The presence of multiple functional groups, including two ketone moieties and a cyclohexane ring substituted with a dimethyl group and a 4-methylphenyl side chain, suggests a rich chemical space for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of this compound with high precision. The rigid tricyclic core of 5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione provides a stable scaffold that can be fine-tuned through structural modifications to enhance binding affinity to specific proteins or enzymes. This has opened up new avenues for drug discovery, particularly in the development of novel inhibitors targeting key pathological pathways.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex bioactive molecules. The dione moiety is particularly versatile, allowing for ring-opening reactions that can introduce new functional groups at strategic positions. Such transformations have been exploited in recent synthetic campaigns to generate libraries of derivatives with tailored properties. These derivatives are being screened for their ability to modulate enzyme activity, which could lead to the identification of lead compounds for therapeutic intervention.

In the context of current research trends, 5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione has been incorporated into studies exploring the role of tricyclic compounds in neurodegenerative diseases. Preliminary data suggest that derivatives of this compound may exhibit neuroprotective effects by interacting with specific receptors or ion channels implicated in conditions such as Alzheimer's disease and Parkinson's disease. The structural features that contribute to these interactions are being meticulously analyzed through both experimental and computational approaches.

The synthesis of 5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione itself presents an intriguing challenge due to its complex architecture. Traditional synthetic routes have been optimized over recent years to improve yield and purity, leveraging advances in catalytic methods and purification techniques. These efforts have not only enhanced the accessibility of the parent compound but also provided insights into general strategies for constructing similar tricyclic scaffolds.

Another area where this compound has shown promise is in the development of chiral auxiliaries for asymmetric synthesis. The cyclohexane ring in 5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione can serve as a stereocenter anchor, facilitating the introduction of enantiomerically pure products through catalytic asymmetric transformations. Such applications are particularly valuable in pharmaceuticals, where enantiomeric purity is often critical for efficacy and safety.

The pharmacokinetic properties of 5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione are also under active investigation. Understanding how this molecule is metabolized and transported within the body is essential for optimizing its therapeutic potential. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways and identify key intermediates.

Future directions in research on 5,5-Dimethyl-2-2-(4-methylphenyl)-2-oxoethylcyclohexane-1,3-dione may include exploring its role in modulating immune responses or as a tool compound for studying protein-protein interactions. The versatility of its structural framework makes it an attractive candidate for generating probes that can elucidate complex biological processes at the molecular level.

In conclusion,5,5-Dimethyl-2-2-(4-methylphenyl)-2 oxo ethyl cyclo hexane - 1 , 3 - dione (CAS No . 893727 - 50 - 9 ) stands out as a promising entity with diverse applications across chemical biology and drug discovery . Its unique structural features , coupled with recent advances in synthetic methodologies , position it as a valuable scaffold for developing novel bioactive molecules . As research continues to uncover new possibilities , this compound is poised to make significant contributions to both academic inquiry and therapeutic innovation .

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